Cas no 2229483-36-5 (tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate
• CAS No: 2229483-36-5
• MF: C₁₃H₁₅ClF₃NO₃
• MW: 325.711313486099
• CID: 6496492
• PubChem ID: 165621548
• Update Time: 2025-05-19

tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate
• 2229483-36-5
• tert-butyl N-[2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenyl]carbamate
• EN300-1874902

• Inchi： 1S/C13H15ClF3NO3/c1-12(2,3)21-11(20)18-9-6-7(4-5-8(9)14)10(19)13(15,16)17/h4-6,10,19H,1-3H3,(H,18,20)
• InChI Key： MOOWUFYCVBVPAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(C(F)(F)F)O

Computed Properties

• Exact Mass: 325.0692555g/mol
• Monoisotopic Mass: 325.0692555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate

Introduction to tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate (CAS No. 2229483-36-5)

tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate (CAS No. 2229483-36-5) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its tert-butyl group, chlorinated phenyl ring, and trifluoromethyl hydroxyethyl substituent, which collectively contribute to its distinct properties and reactivity.

The chemical structure of tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate is of particular interest due to the presence of multiple functional groups that can participate in a variety of chemical reactions. The tert-butyl group provides steric hindrance and enhances the stability of the compound, while the chlorinated phenyl ring and trifluoromethyl hydroxyethyl substituent introduce polarity and reactivity. These features make it a valuable intermediate in the synthesis of more complex molecules and pharmaceuticals.

Recent studies have explored the potential of tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate in drug discovery and development. One notable application is its use as a precursor in the synthesis of novel antiviral agents. The trifluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules, making it an attractive moiety for drug design. Additionally, the chlorinated phenyl ring can improve the binding affinity of the compound to specific biological targets.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the use of tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate as a key intermediate in the synthesis of a new class of antiviral compounds. The resulting molecules exhibited potent antiviral activity against several viral strains, including influenza and herpes simplex virus (HSV). The study highlighted the importance of the trifluoromethyl group in enhancing the antiviral efficacy and reducing cytotoxicity.

Beyond antiviral applications, tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate has also shown promise in other therapeutic areas. For instance, it has been used as a building block in the development of anti-inflammatory agents. The hydroxyethyl substituent can be modified to introduce additional functional groups that enhance the anti-inflammatory properties of the final product. This versatility makes it a valuable tool for chemists and pharmacologists working on new drug candidates.

The synthesis of tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate typically involves several steps, including nucleophilic substitution reactions and carbamate formation. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In addition to its synthetic utility, tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate has been studied for its potential as a probe molecule in biological assays. Its unique chemical structure allows it to interact with specific proteins and enzymes, making it useful for studying biological pathways and mechanisms. For example, it has been used to investigate protein-protein interactions and enzyme inhibition profiles.

The safety profile of tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate is an important consideration for its use in pharmaceutical research. Toxicological studies have shown that it is generally well-tolerated at low concentrations but may exhibit cytotoxic effects at higher doses. Therefore, careful dose optimization is necessary when using this compound in biological systems.

In conclusion, tert-butyl N-2-chloro-5-(2,2,2-trifluoro-1-hydroxyethyl)phenylcarbamate (CAS No. 229483365) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it a valuable intermediate for synthesizing novel drugs with improved efficacy and safety profiles. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in the field.